Cas no 15996-42-6 (4,5-Pyrimidinediamine,N5,6-dimethyl-)

• Product Name: 4,5-Pyrimidinediamine,N5,6-dimethyl-
• CAS No: 15996-42-6
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 98617
• PubChem ID: 45080466
• Update Time: 2025-04-18

4,5-Pyrimidinediamine,N5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyrimidinediamine,N5,6-dimethyl-
• N⁵,6-Dimethyl-4,5-pyrimidinediamine
• Pyrimidine, 4-amino-6-methyl-5-(methylamino)- (8CI)
• 15996-42-6
• SCHEMBL18312089
• N5,6-dimethylpyrimidine-4,5-diamine

• Inchi： 1S/C6H10N4/c1-4-5(8-2)6(7)10-3-9-4/h3,8H,1-2H3,(H2,7,9,10)
• InChI Key： JMZHLHDJFDBIKZ-UHFFFAOYSA-N
• SMILES： N(C)C1=C(N)N=CN=C1C

Computed Properties

• Exact Mass: 138.0907
• Monoisotopic Mass: 138.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 63.83